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Abstract

NP213, also known as Novexatin®, is a novel, synthetic, cyclic host defense peptide (HDP)
mimetic currently in clinical development primarily for the topical treatment of onychomycosis.
[1][2][3][4] Designed based on the structure and function of natural HDPs, NP213 exhibits
potent, rapid, and fungicidal activity against a broad spectrum of dermatophytes.[1] Its primary
mechanism of action involves the disruption of fungal cell membranes, leading to cell death.[1]
As an HDP mimetic, NP213 holds potential for immunomodulatory activities, a characteristic
feature of many endogenous HDPs, though this aspect of its functionality remains an area for
further investigation. This guide provides a comprehensive overview of the technical data
available for NP213, including its antimicrobial properties, clinical efficacy, safety profile, and
detailed experimental protocols for its evaluation.

Core Compound Characteristics

NP213 is a synthetic, water-soluble, cyclic antimicrobial peptide.[1][3] Its design is based on
host defense peptides, which are key components of the innate immune system.[1][2][3][4]

Antimicrobial Mechanism of Action

The primary antifungal mechanism of NP213 is the rapid disruption of the fungal cell
membrane. This leads to the loss of intracellular contents and subsequent cell death.[1] This
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direct lytic mechanism is a hallmark of many cationic antimicrobial peptides and is thought to
reduce the likelihood of resistance development compared to traditional antifungal agents that
target specific metabolic pathways.
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Antifungal Mechanism of NP213
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Hypothesized Immunomodulatory Pathways for HDP Mimetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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